Cas no 82977-50-2 (1H-Imidazole-5-ethanamine,a,4-dimethyl-)

• Product Name: 1H-Imidazole-5-ethanamine,a,4-dimethyl-
• CAS No: 82977-50-2
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 728822
• PubChem ID: 158290
• Update Time: 2025-04-19

1H-Imidazole-5-ethanamine,a,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-ethanamine,a,4-dimethyl-
• 1-(5-methyl-1H-imidazol-4-yl)propan-2-amine
• 1H-Imidazole-4-ethanamine, alpha,5-dimethyl-
• 1-(4-methyl-1H-imidazol-5-yl)propan-2-amine
• AKOS012036769
• NI35065700
• alpha,5-Dimethylhistamine
• 4-(2-Aminopropyl)-5-methylimidazole
• Imidazole, 4-(2-aminopropyl)-5-methyl-
• 82977-50-2
• NIOSH/NI3506570
• 4-(2-aminopropyl)-5-methyl-imidazol
• DTXSID101003042

• Inchi： 1S/C7H13N3/c1-5(8)3-7-6(2)9-4-10-7/h4-5H,3,8H2,1-2H3,(H,9,10)
• InChI Key： VULHNWNHMRINQS-UHFFFAOYSA-N
• SMILES： N1C=NC(=C1C)CC(C)N

Computed Properties

• Exact Mass: 139.111
• Monoisotopic Mass: 139.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.065
• Boiling Point: 338.9°C at 760 mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.544

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines